N-[(4-methoxyphenyl)methyl]-4-propanoyl-1H-pyrrole-2-carboxamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-4-propanoyl-1H-pyrrole-2-carboxamide
• InChI: InChI=1S/C16H18N2O3/c1-3-15(19)12-8-14(17-10-12)16(20)18-9-11-4-6-13(21-2)7-5-11/h4-8,10,17H,3,9H2,1-2H3,(H,18,20)
• InChI Key: QCLKFTNCQNUNAU-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CNC(=C1)C(=O)NCC2=CC=C(C=C2)OC
• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol

Description

N-[(4-methoxyphenyl)methyl]-4-propanoyl-1H-pyrrole-2-carboxamide is a chemical compound with the CAS Number: 1262222-61-6 and a molecular weight of 286.33. It is functionally related to a p-anisidine and a paracetamol.

Scientific Research Applications

Synthesis and Chemical Properties

Synthesis and Characterization : N-[(4-methoxyphenyl)methyl]-4-propanoyl-1H-pyrrole-2-carboxamide derivatives are synthesized and characterized in various studies. For instance, Hassan et al. (2014) synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, demonstrating the compound's involvement in complex chemical reactions and its potential as a precursor for further chemical transformations (Hassan, Hafez & Osman, 2014). Furthermore, Alberola et al. (1999) utilized N-Methoxy-N-methyl-α-enaminocarboxamides starting from enamines and Weinreb α-aminoamides, highlighting the compound's versatility in the Knorr pyrrole synthesis, a method used for constructing pyrrole rings (Alberola, Ortega, Sadaba & Sañudo, 1999).

Biological Activities

Antibacterial and Antifungal Activities : Several studies explore the antibacterial and antifungal properties of derivatives of this compound. Vasu et al. (2005) discuss the antibacterial and antifungal activities of thiophene-3-carboxamide derivatives, indicating the potential medicinal applications of these compounds (Vasu, Nirmala, Chopra, Mohan & Saravanan, 2005). Similarly, Mane et al. (2017) synthesized and evaluated pyrrole-2-carboxamide derivatives as potent antibacterial agents, suggesting the compound's relevance in addressing bacterial infections (Mane, Surwase, Biradar, Sarnikar, Jawle, Shinde & Khade, 2017).

Polymorphism and Crystal Structure Analysis

Polymorphism and Crystal Packing : Shishkina et al. (2018) discovered two polymorphic modifications of a related compound, providing insights into the different organizational levels of crystal packing. This study emphasizes the structural versatility and potential pharmaceutical applications of these compounds (Shishkina, Levandovskiy, Ukrainets, Sidorenko, Grinevich & Yanchuk, 2018).

Safety and Hazards

The safety information available indicates that this compound may be harmful if swallowed, and may cause skin and eye irritation. Precautionary measures include avoiding release to the environment, wearing protective gloves and eye/face protection, and washing thoroughly after handling.